Duocarmycin B1
Duocarmycin B1
Duocarmycin B1 is a natural product found in Streptomyces with data available.
Brand Name:
Vulcanchem
CAS No.:
124325-93-5
VCID:
VC20873216
InChI:
InChI=1S/C26H26BrN3O8/c1-26(25(34)38-5)23(32)18-13-8-12(27)10-30(15(13)9-16(31)20(18)29-26)24(33)14-6-11-7-17(35-2)21(36-3)22(37-4)19(11)28-14/h6-7,9,12,28-29,31H,8,10H2,1-5H3
SMILES:
CC1(C(=O)C2=C3CC(CN(C3=CC(=C2N1)O)C(=O)C4=CC5=CC(=C(C(=C5N4)OC)OC)OC)Br)C(=O)OC
Molecular Formula:
C26H26BrN3O8
Molecular Weight:
588.4 g/mol
Duocarmycin B1
CAS No.: 124325-93-5
Cat. No.: VC20873216
Molecular Formula: C26H26BrN3O8
Molecular Weight: 588.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Duocarmycin B1 is a natural product found in Streptomyces with data available. |
|---|---|
| CAS No. | 124325-93-5 |
| Molecular Formula | C26H26BrN3O8 |
| Molecular Weight | 588.4 g/mol |
| IUPAC Name | methyl 8-bromo-4-hydroxy-2-methyl-1-oxo-6-(5,6,7-trimethoxy-1H-indole-2-carbonyl)-3,7,8,9-tetrahydropyrrolo[3,2-f]quinoline-2-carboxylate |
| Standard InChI | InChI=1S/C26H26BrN3O8/c1-26(25(34)38-5)23(32)18-13-8-12(27)10-30(15(13)9-16(31)20(18)29-26)24(33)14-6-11-7-17(35-2)21(36-3)22(37-4)19(11)28-14/h6-7,9,12,28-29,31H,8,10H2,1-5H3 |
| Standard InChI Key | SUWUAMDOMCWKCL-UHFFFAOYSA-N |
| Isomeric SMILES | C[C@@]1(C(=O)C2=C3C[C@@H](CN(C3=CC(=C2N1)O)C(=O)C4=CC5=CC(=C(C(=C5N4)OC)OC)OC)Br)C(=O)OC |
| SMILES | CC1(C(=O)C2=C3CC(CN(C3=CC(=C2N1)O)C(=O)C4=CC5=CC(=C(C(=C5N4)OC)OC)OC)Br)C(=O)OC |
| Canonical SMILES | CC1(C(=O)C2=C3CC(CN(C3=CC(=C2N1)O)C(=O)C4=CC5=CC(=C(C(=C5N4)OC)OC)OC)Br)C(=O)OC |
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